(R)-PS210

• Molecular Formula: C19H15F3O5
• Molecular Weight: 380.3 g/mol
• InChI: InChI=1S/C19H15F3O5/c20-19(21,22)13-8-6-12(7-9-13)15(23)10-14(11-4-2-1-3-5-11)16(17(24)25)18(26)27/h1-9,14,16H,10H2,(H,24,25)(H,26,27)
• InChIKey: MLJPLHGJBUWCBA-UHFFFAOYSA-N

(R)-PS210: Substrate-Selective PDK1 Activator

(R)-PS210 is the R-enantiomer of PS210 (compound 4h-eutomer), a substrate-selective allosteric activator of 3-phosphoinositide-dependent protein kinase 1 (PDK1) that targets the PIF-binding pocket [1]. Unlike racemic PS210, (R)-PS210 provides enantiopure, reproducible modulation of PDK1 with an AC50 of 1.8 μM in cell-free kinase assays and a maximum activation of 5.5-fold relative to DMSO control . Its binding mode, confirmed by X-ray crystallography (PDB: 4AW1), shows ATP-dependent closure of the kinase domain, a mechanism distinct from ATP-competitive inhibitors [2].

PIF-pocket allosteric modulation studies
Substrate-selective PDK1 activation without global kinase inhibition

Enantiomer-specific signaling research
Defined R‑enantiomer eliminates distomer interference for reproducible pathway dissection

Cell-free kinase assay context
Reported activation window compatible with biochemical and screening assay formats

• [1] Busschots K, Lopez-Garcia LA, Lammi C, et al. Substrate-Selective Inhibition of Protein Kinase PDK1 by Small Compounds that Bind to the PIF-Pocket Allosteric Docking Site. Chem Biol. 2012;19(9):1152-1163. doi:10.1016/j.chembiol.2012.07.017 View Source
• [2] RCSB PDB. 4AW1: Human PDK1 Kinase Domain in Complex with Allosteric Compound PS210. Deposited 2012 May 30. doi:10.2210/pdb4AW1/pdb View Source

Why Enantiopure (R)-PS210 Is Essential

PDK1 allosteric modulators are not interchangeable; (R)-PS210 is the eutomer, meaning the R-enantiomer possesses the activity responsible for PDK1 activation, while the S-enantiomer is significantly less active or inactive [1]. Using racemic PS210 introduces variable stoichiometry and potential off-target effects from the distomer, compromising data reproducibility. Furthermore, ATP-competitive PDK1 inhibitors like GSK2334470 act via a distinct mechanism that globally inhibits PDK1 kinase activity, whereas (R)-PS210's substrate-selective allosteric activation enables nuanced interrogation of PDK1 signaling dynamics without affecting PKB/Akt phosphorylation [2].

Enantiopure (R)-PS210

vs

Racemic PS210

Racemic mixture contains inactive S‑enantiomer, introducing variable stoichiometry and potential off‑target effects that may compromise assay reproducibility.

PIF‑pocket allosteric activator

vs

ATP‑competitive PDK1 inhibitor (GSK2334470)

Mechanism mismatch: global kinase inhibition blocks all PDK1 substrates (including PKB/Akt), whereas (R)-PS210 enables substrate‑selective modulation for pathway‑specific interpretation.

• [1] Busschots K, et al. Substrate-Selective Inhibition of Protein Kinase PDK1 by Small Compounds that Bind to the PIF-Pocket Allosteric Docking Site. Chem Biol. 2012;19(9):1152-1163. View Source
• [2] RCSB PDB. 4AW1: Human PDK1 Kinase Domain in Complex with Allosteric Compound PS210. Highlights section. View Source

(R)-PS210 Comparative Evidence

Enantiomeric Purity: Eutomer vs Racemic

(R)-PS210, the R-enantiomer, is the eutomer of PS210 and exhibits an AC50 of 1.8 μM in cell-free PDK1 kinase activity assays, while racemic PS210 has a reported binding Kd of 3 μM [1]. This implies that the S-enantiomer contributes negligibly to PDK1 activation, and its presence in racemic mixtures can dilute potency and introduce confounding pharmacological effects.

Enantiomer Potency

Cross‑study comparable

R‑enantiomer AC50 1.8 μM vs racemic Kd 3 μM

Cell‑free kinase activity assay (AC50) / binding assay (Kd)

Supports enantiomer‑specific potency review

Binding vs functional assay context; S‑enantiomer contribution appears negligible

Evidence Dimension	PDK1 activation potency
Target Compound Data	AC50 = 1.8 μM (R-enantiomer)
Comparator Or Baseline	Kd = 3 μM (racemic PS210)
Quantified Difference	R-enantiomer AC50 is numerically lower than racemic Kd; eutomer potency advantage
Conditions	Cell-free kinase activity assay for AC50; binding assay for Kd

Why This Matters

Enantiopure (R)-PS210 ensures batch-to-batch consistency and eliminates inactive distomer interference, critical for reproducible PDK1 signaling studies.

• [1] Busschots K, et al. Chem Biol. 2012;19(9):1152-1163. View Source

Maximum Activation Efficacy

(R)-PS210 achieves a 5.5-fold maximum increase in PDK1 activity over DMSO control in a cell-free assay, indicating robust efficacy as an allosteric activator . This level of activation is substantially higher than that reported for other PIF-pocket binders like PS182, which only partially activate PDK1 [1]. While a direct head-to-head comparison is not available, the efficacy differential highlights (R)-PS210's strength as a chemical probe.

Maximal Activation

Class‑level inference

5.5‑fold increase over DMSO control

PS182 described as partial activator (quantitative head‑to‑head data not available)

Reported fold‑activation supports assay window evaluation

Cross‑compound comparison limited; direct efficacy ranking not established

Evidence Dimension	Maximum PDK1 activity increase
Target Compound Data	5.5-fold over DMSO (R-PS210)
Comparator Or Baseline	PS182: partial activation (no quantitative fold data available in absence of head-to-head test)
Quantified Difference	5.5-fold activation vs DMSO; PS182 described as partial activator
Conditions	Cell-free kinase activity assay

Why This Matters

High maximal activation enables clear signal-to-noise ratios in cellular pathway dissection and high-throughput screening formats.

• [1] RCSB PDB. 4AW0: PDK1 in complex with PS182. View Source

Substrate Selectivity: S6K vs PKB/Akt

In cellular contexts, the prodrug PS423 (derived from PS210) inhibits S6K phosphorylation and activation without affecting PKB/Akt, demonstrating substrate-selective PDK1 modulation [1]. This functional selectivity is unique to PIF-pocket binders like (R)-PS210; ATP-competitive PDK1 inhibitors such as GSK2334470 globally block all PDK1 substrates including PKB/Akt [2].

Substrate Selectivity

Class‑level inference

S6K phosphorylation inhibition only; no effect on PKB/Akt (prodrug PS423)

GSK2334470: global inhibition of S6K and PKB/Akt

Reported pathway‑specific modulation context

Cellular assays with endogenous PDK1 substrates; prodrug derivative used

Evidence Dimension	Effect on PDK1 substrate phosphorylation
Target Compound Data	Inhibits S6K phosphorylation; no effect on PKB/Akt (PS423 prodrug)
Comparator Or Baseline	GSK2334470: inhibits both S6K and PKB/Akt (global PDK1 inhibition)
Quantified Difference	Qualitative substrate selectivity vs global inhibition
Conditions	Cellular assays with endogenous PDK1 substrates

Why This Matters

Substrate-selective activation allows researchers to decouple PDK1 signaling branches, enabling pathway-specific mechanistic studies without confounding physiological compensation.

• [1] Busschots K, et al. Chem Biol. 2012;19(9):1152-1163. View Source
• [2] RCSB PDB. 4AW1: Highlights on substrate-selective inhibition. View Source

Broad Kinase Selectivity

PS210, the parent compound, is selective for PDK1 over a panel of 120 protein kinases at 10 µM, with no activity against downstream kinases S6K, PKB/Akt, or GSK3 [1]. This selectivity profile is assumed to be retained by (R)-PS210 and contrasts with many ATP-competitive PDK1 inhibitors that exhibit off-target effects on other AGC kinases.

Kinase Selectivity Panel

Class‑level inference

0/120 kinases inhibited at 10 µM (parent PS210)

Typical ATP‑competitive PDK1 inhibitors often hit multiple AGC kinases

Reported PDK1 selectivity profile; assumed retained by (R)-PS210

Class‑level attribution based on parent compound; enantiomer confirmation pending

Evidence Dimension	Selectivity across kinase panel
Target Compound Data	No activity against 120 kinases at 10 µM (PS210 parent)
Comparator Or Baseline	Typical ATP-competitive PDK1 inhibitors often hit multiple AGC kinases
Quantified Difference	0/120 kinases hit vs variable multi-kinase profiles
Conditions	In vitro kinase selectivity panel at 10 µM

Why This Matters

High PDK1 selectivity minimizes confounding off-target pharmacology, enabling cleaner interpretation of PDK1-dependent biological effects.

• [1] AnjiChem. PS-210 Product Information: selectivity over 120 kinases. View Source

(R)-PS210 Research Applications

Decoupling PDK1 Pathways in Cancer

(R)-PS210's substrate-selective activation enables selective activation of the PDK1-S6K axis without perturbing PKB/Akt signaling, a crucial capability for dissecting PDK1's role in tumor cell growth and metabolism [1]. This is not achievable with global PDK1 inhibitors.

High-Throughput Screening Assays

The robust 5.5-fold activation window over DMSO provides an excellent assay window for screening campaigns, while enantiopure material ensures consistent dose-response relationships and minimizes data variability .

Allosteric Kinase Structural Biology

The high-resolution co-crystal structure of PDK1 with PS210 (PDB: 4AW1) provides a validated starting point for structure-guided design of novel PIF-pocket ligands. (R)-PS210 as the eutomer ensures that structural studies use the biologically relevant enantiomer [2].

PDK1 in Metabolic Disorders

Given PDK1's role in insulin signaling and metabolism, (R)-PS210 can be used to activate PDK1 in a substrate-selective manner in metabolic cell models, aiding target validation in diabetes and obesity research without the confounding effects of global kinase inhibition [1].

Application

Selection Property

Validation Focus

PDK1‑S6K pathway decoupling in cancer models

Substrate‑selective allosteric activation (PIF‑pocket)

S6K phosphorylation without PKB/Akt perturbation

High‑throughput PDK1 activation screening

Assay‑compatible activation profile

Dose‑response linearity and signal‑to‑noise ratio

Allosteric kinase structural biology

Defined active enantiomer for co‑crystallization

PDB: 4AW1 co‑crystal structure verification

Insulin signaling & metabolic research

Substrate‑selective modulation without global inhibition

Insulin signaling pathway endpoint monitoring

• [1] Busschots K, et al. Substrate-Selective Inhibition of Protein Kinase PDK1 by Small Compounds that Bind to the PIF-Pocket Allosteric Docking Site. Chem Biol. 2012;19(9):1152-1163. View Source
• [2] RCSB PDB. 4AW1: Human PDK1 in complex with PS210. View Source